Cas no 156458-94-5 ((5E)-5-(3-Bromopropylidene)-5,11-dihydro-10H-dibenzoa,dcyclohepten-10-one)

• Product Name: (5E)-5-(3-Bromopropylidene)-5,11-dihydro-10H-dibenzoa,dcyclohepten-10-one
• CAS No: 156458-94-5
• Molecular Formula: C₁₈H₁₅OBr
• Molecular Weight: 327.2151
• CID: 1331033
• PubChem ID: 11723947

(5E)-5-(3-Bromopropylidene)-5,11-dihydro-10H-dibenzoa,dcyclohepten-10-one Properties

Names and Identifiers

• (5E)-5-(3-bromopropylidene)-5,11-dihydro-10H-dibenzo[a,d][7]annulen-10-one
• (5E)-5-(3<wbr>
• 10H-diben<wbr>
• LogP
• (5E)-5-(3<wbr>; 10H-diben<wbr>; LogP
• DTXSID501142937
• SCHEMBL2858563
• (5E)-5-(3-Bromopropylidene)-5,11-dihydro-10H-dibenzo[a,d]cyclohepten-10-one
• 156458-94-5

• InChIKey： QVIBQLAUHHKJDM-XNTDXEJSSA-N
• Inchi： InChI=1S/C18H15BrO/c19-11-5-10-15-14-7-2-1-6-13(14)12-18(20)17-9-4-3-8-16(15)17/h1-4,6-10H,5,11-12H2/b15-10+
• SMILES： C1C2=CC=CC=C2C(=CCCBr)C3=CC=CC=C3C1=O

Computed Properties

• Exact Mass: 326.03065
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 326.03063g/mol
• Heavy Atom Count: 20
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Dibenzocycloheptenes Dibenzocycloheptenes